Cas no 62639-90-1 (Cyclo[(2S)-2-amino-b-alanyl-L-alanyl-3-amino-L-alanyl-3-[(aminocarbonyl)amino]-2,3-didehydroalanyl-(2S)-2-[(4R)-2-amino-3,4,5,6-tetrahydro-4-pyrimidinyl]glycyl])

• Product Name: Cyclo[(2S)-2-amino-b-alanyl-L-alanyl-3-amino-L-alanyl-3-[(aminocarbonyl)amino]-2,3-didehydroalanyl-(2S)-2-[(4R)-2-amino-3,4,5,6-tetrahydro-4-pyrimidinyl]glycyl]
• CAS No: 62639-90-1
• MF: C₁₉H₃₂N₁₂O₆
• MW: 524.534181594849
• CID: 506931
• Update Time: 2026-04-29

Cyclo[(2S)-2-amino-b-alanyl-L-alanyl-3-amino-L-alanyl-3-[(aminocarbonyl)amino]-2,3-didehydroalanyl-(2S)-2-[(4R)-2-amino-3,4,5,6-tetrahydro-4-pyrimidinyl]glycyl] Chemical and Physical Properties

Names and Identifiers

• Cyclo[(2S)-2-amino-b-alanyl-L-alanyl-3-amino-L-alanyl-3-[(aminocarbonyl)amino]-2,3-didehydroalanyl-(2S)-2-[(4R)-2-amino-3,4,5,6-tetrahydro-4-pyrimidinyl]glycyl]
• [(Z)-[(3S,9S,12S,15S)-15-amino-9-(aminomethyl)-3-[(6R)-2-amino-1,4,5,6-tetrahydropyrimidin-6-yl]-12-methyl-2,5,8,11,14-pentaoxo-1,4,7,10,13-pentazacyclohexadec-6-ylidene]methyl]urea
• capreomycin IIB
• Cyclo[(2S)-2-amino-b-alanyl-L-alanyl-3-amino-L-alanyl-3-[(aminocarbonyl)amino]-2,3-didehydroalanyl-(2S)-2-[(4R)-2-amino-3,4,5

Computed Properties

• Exact Mass: 524.25716
• Monoisotopic Mass: 524.256777
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 37
• Rotatable Bond Count: 3
• Complexity: 998
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 303

Experimental Properties

• Density: 1.81
• Refractive Index: 1.788
• PSA: 303.07